![molecular formula C11H17N3O5 B3272191 5-Ethyl-cytidine CAS No. 56367-98-7](/img/structure/B3272191.png)
5-Ethyl-cytidine
Overview
Description
5-Ethyl-cytidine is a cytidine analog . It is similar to 5-Methylcytidine, which is a modified nucleoside derived from 5-methylcytosine and is found in ribonucleic acids of animal, plant, and bacterial origin .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 271.27 and a molecular formula of C11H17N3O5 . It is recommended that stock solutions, once prepared, are stored aliquoted in tightly sealed vials and used within 1 month .
Scientific Research Applications
DNA Methylation and Demethylation Studies
Research has shown that chemical demethylating agents like 5-azacytidine (a cytidine analog) significantly impact genomic DNA methylation patterns. Studies using Arabidopsis thaliana revealed that 5-azacytidine resulted in genome-wide DNA demethylation, with a particularly strong effect on transposable element genes (Griffin, Niederhuth, & Schmitz, 2016). This underscores the utility of cytidine analogs in studying epigenetic modifications.
Role in Cancer Therapy
Cytidine analogs like 5-azacytidine and decitabine are used in treating myelodysplastic syndromes (MDS). Their mechanism involves the epigenetic effect of depleting DNA-methyltransferase 1 (DNMT1), which is crucial for the efficacy of these drugs (Mahfouz et al., 2013). Additionally, these drugs do not decrease the mutation allele burden in chronic myelomonocytic leukaemia, suggesting a predominantly epigenetic effect rather than a cytotoxic one (Merlevede et al., 2016).
Investigating DNA Oxidation
Studies have also explored the oxidation products of methylated cytidine, such as 5-methyl-2'-deoxycytidine, which are believed to be involved in active demethylation processes and DNA damage. This research provides insights into the mechanisms of DNA methylation and its role in chronic diseases (Nair et al., 2012).
Pharmacodynamics and Pharmacokinetics
Understanding the pharmacodynamics and pharmacokinetics of cytidine analogs is crucial for their clinical application. For example, the analysis of 5-aza-2′-deoxycytidine (decitabine) showed that its efficacy depends on concentrations and exposure times, as well as the pharmacokinetics of the drug, which includes rapid inactivation by liver cytidine deaminase (Karahoca & Momparler, 2013).
Future Directions
While specific future directions for 5-Ethyl-cytidine are not mentioned in the available resources, RNA-based therapies, which could potentially include this compound, have shown promise. The potential of RNA-based therapy reaches far beyond mRNA vaccines, and a major advantage of RNA-based therapies is that they drastically expand the numbers and types of targets that can be addressed therapeutically .
Properties
IUPAC Name |
4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-ethylpyrimidin-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O5/c1-2-5-3-14(11(18)13-9(5)12)10-8(17)7(16)6(4-15)19-10/h3,6-8,10,15-17H,2,4H2,1H3,(H2,12,13,18)/t6-,7-,8-,10-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEHXEKJKNOHULW-FDDDBJFASA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CN(C(=O)N=C1N)C2C(C(C(O2)CO)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CN(C(=O)N=C1N)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.